Cas no 1892971-44-6 (O-(2-cyclopropylpropan-2-yl)hydroxylamine)

• Product Name: O-(2-cyclopropylpropan-2-yl)hydroxylamine
• CAS No: 1892971-44-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 6329756
• PubChem ID: 117104915
• Update Time: 2025-10-30

O-(2-cyclopropylpropan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-cyclopropylpropan-2-yl)hydroxylamine
• EN300-1836062
• 1892971-44-6

• Inchi： 1S/C6H13NO/c1-6(2,8-7)5-3-4-5/h5H,3-4,7H2,1-2H3
• InChI Key： AKVJPZFLZPKOLY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1CC1)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(2-cyclopropylpropan-2-yl)hydroxylamine

Introduction to O-(2-cyclopropylpropan-2-yl)hydroxylamine (CAS No. 1892971-44-6)

O-(2-cyclopropylpropan-2-yl)hydroxylamine (CAS No. 1892971-44-6) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in the synthesis of various bioactive molecules. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential in drug development and medicinal chemistry.

The molecular structure of O-(2-cyclopropylpropan-2-yl)hydroxylamine consists of a hydroxylamine moiety attached to a cyclopropyl-substituted propan-2-yl group. This configuration imparts distinct chemical properties that make it a valuable intermediate in the preparation of more complex molecules. The cyclopropyl group, in particular, is known for its stability and ability to participate in various chemical reactions, enhancing the compound's utility in synthetic pathways.

In recent years, O-(2-cyclopropylpropan-2-yl)hydroxylamine has been explored in the context of developing novel therapeutic agents. Its reactivity with electrophilic centers allows for the formation of amine derivatives, which are crucial in the synthesis of pharmacophores found in many drugs. The compound's ability to act as a nucleophile makes it particularly useful in constructing complex organic molecules, which is essential for drug discovery and development.

One of the most promising applications of O-(2-cyclopropylpropan-2-yl)hydroxylamine is in the field of anticancer research. Researchers have been investigating its potential as a precursor for designing small-molecule inhibitors that target specific enzymes involved in cancer cell proliferation. The structural motif present in this compound has shown promise in preliminary studies, where it demonstrated the ability to interact with key biological targets, suggesting its role as a lead compound in oncology drug development.

Additionally, O-(2-cyclopropylpropan-2-yl)hydroxylamine has been studied for its role in anti-inflammatory and immunomodulatory applications. The hydroxylamine group is known to exhibit properties that can modulate inflammatory pathways, making this compound a candidate for developing novel therapeutic strategies against chronic inflammatory diseases. Recent studies have highlighted its potential in inhibiting inflammatory cytokine production, thereby offering a new avenue for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of O-(2-cyclopropylpropan-2-yl)hydroxylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize side reactions, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, O-(2-cyclopropylpropan-2-yl)hydroxylamine (CAS No. 1892971-44-6) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in medicinal chemistry research. As scientific understanding continues to evolve, further exploration into the therapeutic potential of this compound is expected to yield novel treatments for various diseases, particularly those related to inflammation and cancer.